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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzonitrile

Cat. No.: B118137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Bromo-2-
methylbenzonitrile, a key intermediate in various synthetic applications. Due to the limited

availability of specific quantitative solubility data in published literature, this document focuses

on providing a detailed experimental protocol for determining its solubility, alongside available

qualitative data and relevant physical properties.

Introduction to 5-Bromo-2-methylbenzonitrile
5-Bromo-2-methylbenzonitrile is a halogenated aromatic nitrile. Its chemical structure,

featuring a polar nitrile group and a less polar bromotoluene backbone, suggests a varied

solubility profile in organic solvents. Understanding this solubility is crucial for its application in

reaction chemistry, purification processes like crystallization, and formulation development.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-methylbenzonitrile is

presented below.
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Property Value Reference

CAS Number 156001-51-3

Molecular Formula C₈H₆BrN

Molecular Weight 196.04 g/mol [1]

Appearance
White to orange to green

powder/crystal
[2]

Melting Point 47-51 °C

Boiling Point 251 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

Solubility Profile
Quantitative Solubility Data
Exhaustive searches of scientific databases and chemical literature did not yield specific

quantitative solubility data (e.g., in g/100 mL or mol/L) for 5-Bromo-2-methylbenzonitrile in

various organic solvents. The absence of this data highlights a knowledge gap and

necessitates experimental determination for specific applications.

Qualitative Solubility Information
General qualitative solubility information has been reported, indicating its behavior in different

solvent classes.

Solvent Class Solubility Source

Polar Protic Solvents Soluble in Methanol. [3]

General Organic Solvents High solubility. [4]

Aqueous Solvents Low solubility in water. [4]
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The nitrile group can act as a hydrogen bond acceptor, contributing to its solubility in protic

solvents like methanol.[5] The overall aromatic and nonpolar character of the molecule

suggests good solubility in a range of common organic solvents.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 5-
Bromo-2-methylbenzonitrile in an organic solvent using the equilibrium solubility method.

Materials and Equipment
5-Bromo-2-methylbenzonitrile (solid)

Selected organic solvent (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,

toluene)

Analytical balance (± 0.1 mg)

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Calibrated pipettes and other standard laboratory glassware

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid 5-Bromo-2-methylbenzonitrile to a series of vials. The

excess is crucial to ensure a saturated solution is achieved.
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Pipette a known volume of the selected organic solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Allow the mixtures to shake for a sufficient period to reach equilibrium (typically 24-72

hours). A preliminary time-course study can determine the optimal equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask to remove any undissolved solid.

Dilute the filtered solution with the same solvent to a concentration within the calibrated

range of the analytical method.

Quantification:

Analyze the diluted samples using a pre-validated HPLC or GC method to determine the

concentration of 5-Bromo-2-methylbenzonitrile.

A calibration curve should be prepared using standard solutions of known concentrations

of 5-Bromo-2-methylbenzonitrile in the same solvent.

Calculation of Solubility:

Calculate the concentration in the original saturated solution, accounting for the dilution

factor.
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Express the solubility in desired units, such as g/100 mL or mol/L.

Visualizations
Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess Solute + Known Volume of Solvent)

Equilibration
(Constant Temperature Shaking for 24-72h)

Sample Collection & Filtration
(Syringe with 0.45 µm filter)

Dilution
(to known volume)

Quantitative Analysis
(HPLC or GC)

Solubility Calculation

Click to download full resolution via product page
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Caption: Workflow for determining the solubility of 5-Bromo-2-methylbenzonitrile.

Representative Synthesis of a Bromo-substituted
Benzonitrile
The following diagram illustrates a general synthetic pathway for a bromo-substituted

benzonitrile, based on the bromination of a benzonitrile precursor, as described in patent

literature for similar compounds.[6]
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Reactants

Reaction

Product

2-Chlorobenzonitrile

Bromination Reaction
(in a suitable solvent)

Bromination Reagent
(e.g., Bromine, NBS)

5-Bromo-2-chlorobenzonitrile

Click to download full resolution via product page

Caption: Synthesis of 5-Bromo-2-chlorobenzonitrile via bromination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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